5,7-Dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
Catalog No.
S9102089
CAS No.
1290176-71-4
M.F
C10H9Cl2NO2
M. Wt
246.09 g/mol
Availability
Inquiry
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CAS Number
1290176-71-4
Product Name
5,7-Dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
IUPAC Name
5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid
Molecular Formula
C10H9Cl2NO2
Molecular Weight
246.09 g/mol
InChI
InChI=1S/C10H9Cl2NO2/c11-7-3-5-4-13-2-1-6(5)9(12)8(7)10(14)15/h3,13H,1-2,4H2,(H,14,15)
InChI Key
XHRPRBRZRJWLMD-UHFFFAOYSA-N
Canonical SMILES
C1CNCC2=CC(=C(C(=C21)Cl)C(=O)O)Cl
XLogP3
-0.2
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
245.0010339 g/mol
Monoisotopic Mass
245.0010339 g/mol
Heavy Atom Count
15
UNII
9XR4NLU4NU
Dates
Last modified: 06-24-2024
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